N'-[(E)-(2,3-dichlorophenyl)methylidene]-2,5-dimethylfuran-3-carbohydrazide

Specification

• Molecular Formula: C14H12Cl2N2O2
• Molecular Weight: 311.2 g/mol
• IUPAC Name: N-[(E)-(2,3-dichlorophenyl)methylideneamino]-2,5-dimethylfuran-3-carboxamide
• Standard InChI: InChI=1S/C14H12Cl2N2O2/c1-8-6-11(9(2)20-8)14(19)18-17-7-10-4-3-5-12(15)13(10)16/h3-7H,1-2H3,(H,18,19)/b17-7+
• Standard InChI Key: QDPNEPSLNOLBKR-REZTVBANSA-N
• Isomeric SMILES: CC1=CC(=C(O1)C)C(=O)N/N=C/C2=C(C(=CC=C2)Cl)Cl
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NN=CC2=C(C(=CC=C2)Cl)Cl

Introduction

N'-[(E)-(2,3-dichlorophenyl)methylidene]-2,5-dimethylfuran-3-carbohydrazide is a complex organic compound belonging to the class of hydrazones. It features a furan ring substituted with two methyl groups at positions 2 and 5 and a hydrazone linkage to a dichlorophenyl group. This compound is notable for its potential biological activities and applications in medicinal chemistry, particularly due to the presence of the dichlorophenyl group, which suggests possible interactions with biological targets.

Synthesis

The synthesis of N'-[(E)-(2,3-dichlorophenyl)methylidene]-2,5-dimethylfuran-3-carbohydrazide typically involves a condensation reaction between 2,5-dimethylfuran-3-carbohydrazide and an appropriate aldehyde derivative containing the 2,3-dichlorophenyl group. This reaction is generally carried out under acidic or basic conditions to facilitate the formation of the hydrazone linkage.

Biological Activities and Applications

Hydrazones, including N'-[(E)-(2,3-dichlorophenyl)methylidene]-2,5-dimethylfuran-3-carbohydrazide, are known for their diverse chemical properties and biological activities, such as anti-inflammatory, anticancer, and antimicrobial effects. The specific structural features of this compound contribute to its classification as a potential therapeutic agent.

Safety and Handling

N'-[(E)-(2,3-dichlorophenyl)methylidene]-2,5-dimethylfuran-3-carbohydrazide is classified as a compound for research and development use only, under the supervision of a technically qualified individual. It poses risks such as skin irritation, eye irritation, and specific target organ toxicity upon single exposure, particularly affecting the respiratory system.

Hazardous Reactions

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Carbon oxides, hydrogen chloride, nitrogen oxides.